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Introduction
Tetravinylsilane (TVS), a tetraorganosilane with the chemical formula Si(CH=CH₂)₄, is a

versatile monomer and a fundamental building block in organosilicon chemistry. Its unique

structure, featuring a central silicon atom bonded to four reactive vinyl groups, makes it a

valuable precursor for a wide range of materials with tunable properties. This technical guide

provides an in-depth review of the core characteristics of Tetravinylsilane, including its

physical and chemical properties, synthesis, and key reactions. Furthermore, it explores its

emerging applications in materials science and its relevance to the field of drug development,

particularly in the synthesis of carbosilane dendrimers for advanced drug delivery systems.

Core Physical and Chemical Properties
Tetravinylsilane is a colorless to light yellow, flammable liquid with a pungent odor.[1] Its

fundamental properties are summarized in the tables below for easy reference and

comparison.

Physical Properties of Tetravinylsilane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b072032?utm_src=pdf-interest
https://www.benchchem.com/product/b072032?utm_src=pdf-body
https://www.benchchem.com/product/b072032?utm_src=pdf-body
https://www.benchchem.com/product/b072032?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jm3010114
https://www.benchchem.com/product/b072032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₈H₁₂Si [2][3][4]

Molecular Weight 136.27 g/mol [4][5][6]

Boiling Point 130-131 °C (lit.) [3][4][7]

Melting Point < 0 °C [2][3]

Density 0.8 g/mL at 25 °C (lit.) [3][4][7]

Refractive Index (n20/D) 1.461 (lit.) [3][4][6]

Flash Point 6 °C (42.8 °F) - closed cup [4][8]

Vapor Pressure 12.0 ± 0.2 mmHg at 25°C [2]

Water Solubility Insoluble [1]

Chemical Identifiers
Identifier Value Reference

CAS Number 1112-55-6 [2][3][4]

IUPAC Name tetrakis(ethenyl)silane [5]

InChI
InChI=1S/C8H12Si/c1-5-9(6-

2,7-3)8-4/h5-8H,1-4H2
[5]

InChIKey
UFHILTCGAOPTOV-

UHFFFAOYSA-N
[5]

SMILES
C=C--INVALID-LINK--

(C=C)C=C
[5]

Synthesis of Tetravinylsilane
The most common and industrially relevant method for synthesizing Tetravinylsilane is

through the Grignard reaction, where a vinyl Grignard reagent reacts with a silicon halide.
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Experimental Protocol: Grignard Synthesis of
Tetravinylsilane
This protocol is based on a patented synthesis method and provides a general procedure.[9]

Materials:

Tetrachlorosilane (SiCl₄)

Vinyl magnesium chloride (CH₂=CHMgCl) solution

Methyl tertiary butyl ether (MTBE)

Magnesium iodide (MgI₂) (catalyst)

Anhydrous magnesium sulfate (MgSO₄)

Water

Inert gas (e.g., Nitrogen or Argon)

Standard glassware for organic synthesis (reaction flask, dropping funnel, condenser, etc.)

Procedure:

Under the protection of an inert gas atmosphere, dissolve tetrachlorosilane in methyl tertiary

butyl ether in a reaction flask.

Add a catalytic amount of magnesium iodide to the solution.

Control the temperature of the system to approximately 20-25 °C.

Slowly add the vinyl magnesium chloride solution to the stirred tetrachlorosilane solution

over a period of about 2-2.5 hours.

After the addition is complete, continue stirring the reaction mixture at 20-25 °C for an

additional 2.5-3 hours to complete the Grignard reaction.
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Quench the reaction by slowly adding water to the reaction mixture.

Perform a phase separation to isolate the organic phase.

Dry the organic phase with anhydrous magnesium sulfate.

Concentrate the organic phase under reduced pressure to obtain the crude

Tetravinylsilane.

The final product can be further purified by distillation.

Reactants

ProductsTetrachlorosilane (SiCl₄)

Tetravinylsilane (Si(CH=CH₂)₄)

Grignard Reaction

Magnesium Chloride (4 MgCl₂)

Vinyl Magnesium Chloride (4 CH₂=CHMgCl)

MTBE (solvent)
MgI₂ (catalyst)

Click to download full resolution via product page

Figure 1: Grignard Synthesis of Tetravinylsilane.

Key Reactions of Tetravinylsilane
The four vinyl groups of Tetravinylsilane are highly reactive and can undergo a variety of

chemical transformations, making it a versatile precursor for polymers and functionalized

organosilicon compounds.

Polymerization
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Tetravinylsilane is a key monomer in the production of silicon-containing polymers. One of the

prominent methods for this is plasma-enhanced chemical vapor deposition (PECVD), which

produces highly cross-linked, thin polymer films.

This protocol describes the deposition of plasma-polymerized Tetravinylsilane (pp-TVS) films

on a silicon wafer.

Apparatus:

RF (13.56 MHz) capacitive coupling plasma-enhanced chemical vapor deposition (PECVD)

system with parallel-plate electrodes.

Tetravinylsilane (TVS) precursor

Argon gas (99.999%)

Silicon wafers (substrates)

Procedure:

Clean the PECVD chamber by running an argon plasma.

Place the silicon wafer substrates onto the lower electrode.

Pretreat the substrates with argon plasma (e.g., 10 sccm flow rate, 5.0 Pa pressure, 5 W

power, continuous wave) for approximately 10 minutes to enhance film adhesion.

Introduce Tetravinylsilane vapor into the chamber at a controlled flow rate (e.g., 3.8 sccm)

to achieve a desired operating pressure (e.g., 2.7 Pa).

Initiate the plasma polymerization process using a pulsed RF plasma. The effective power

can be varied (e.g., 0.1 to 150 W) by adjusting the pulse on-time (t_on) and off-time (t_off) to

control the film properties.

Continue the deposition until the desired film thickness is achieved. The thickness can be

monitored in-situ or measured post-deposition using techniques like ellipsometry.

After deposition, the chamber can be purged with argon.
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Figure 2: Experimental Workflow for PECVD of Tetravinylsilane.

Hydrosilylation
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Hydrosilylation is the addition of a Si-H bond across an unsaturated bond, such as the vinyl

groups in Tetravinylsilane. This reaction is a powerful tool for creating more complex

organosilicon structures, including dendrimers. The reaction is typically catalyzed by transition

metal complexes, most commonly platinum-based catalysts.

This is a general procedure that can be adapted for the hydrosilylation of Tetravinylsilane with

a hydrosilane.

Materials:

Tetravinylsilane (TVS)

Hydrosilane (e.g., Trichlorosilane, HSiCl₃)

Platinum catalyst (e.g., Karstedt's catalyst or Speier's catalyst)

Anhydrous, non-polar solvent (e.g., Toluene or THF)

Inert atmosphere (e.g., Nitrogen or Argon)

Standard glassware for organic synthesis

Procedure:

In a flame-dried reaction flask under an inert atmosphere, dissolve Tetravinylsilane in the

anhydrous solvent.

Add the platinum catalyst to the solution. The catalyst loading is typically very low (in the

ppm range).

Slowly add the hydrosilane to the stirred reaction mixture. The reaction can be exothermic,

so controlled addition is important.

The reaction is often carried out at room temperature or with gentle heating, depending on

the reactivity of the substrates and the catalyst used.

Monitor the progress of the reaction by techniques such as NMR or IR spectroscopy to

observe the disappearance of the Si-H and vinyl C=C bonds and the appearance of the new
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Si-C bonds.

Upon completion, the catalyst can be removed by filtration through a short plug of silica gel

or by treatment with activated carbon.

The solvent is removed under reduced pressure, and the product can be purified by

distillation or chromatography.

Reactants

Product

Tetravinylsilane
Si(CH=CH₂)₄

Hydrosilylation Product
Si(CH₂CH₂SiR₃)₄

Hydrosilylation

Hydrosilane
(e.g., 4 H-SiR₃)

Platinum Catalyst

Click to download full resolution via product page

Figure 3: General Scheme of Tetravinylsilane Hydrosilylation.

Relevance and Applications in Drug Development
While Tetravinylsilane itself is not a therapeutic agent, its unique chemical properties make it

a valuable precursor for materials with significant potential in the pharmaceutical and

biomedical fields. The initial query regarding "signaling pathways" is not directly applicable, as

TVS is a synthetic building block rather than a biologically active molecule that would interact

with such pathways. However, its relevance to drug development professionals lies in its use to

create biocompatible and functional materials.

Carbosilane Dendrimers for Drug and Gene Delivery
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A particularly promising application of Tetravinylsilane is as a core molecule for the synthesis

of carbosilane dendrimers.[2] Dendrimers are highly branched, monodisperse macromolecules

with a well-defined three-dimensional structure. The synthesis of these dendrimers often

involves a divergent approach starting from a multifunctional core like TVS, with alternating

steps of hydrosilylation and Grignard reactions to build up successive generations.[2]

These carbosilane dendrimers have garnered significant interest as non-viral vectors for drug

and gene delivery.[3][4][8] Their key advantages include:

Biocompatibility: Carbosilane dendrimers have shown good biocompatibility and low toxicity

at therapeutic concentrations.[3][8]

Tunable Surface Functionality: The periphery of the dendrimer can be functionalized with

various groups to control solubility, target specific cells, and attach drugs or imaging agents.

Cationic surface groups, for instance, can electrostatically bind to negatively charged nucleic

acids (like DNA and siRNA) to form "dendriplexes" for gene delivery.[4]

Drug Encapsulation: The internal cavities of the dendrimers can encapsulate hydrophobic

drug molecules, improving their solubility and protecting them from degradation.[3]

Amphiphilic Properties: The combination of a hydrophobic carbosilane core and a hydrophilic

periphery can lead to self-assembly and the formation of micelles or hydrogels, which are

excellent systems for controlled drug release.[10]

The use of Tetravinylsilane as a foundational element in these advanced drug delivery

systems underscores its importance for researchers in pharmacology and medicinal chemistry.

Biocompatible Coatings and Materials
Polymers derived from Tetravinylsilane can be used to create biocompatible coatings for

medical devices and implants.[11] The inert and stable nature of the resulting polysiloxane-like

materials can help to reduce protein adsorption and minimize adverse reactions when in

contact with biological tissues.[12]

Conclusion
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Tetravinylsilane is a cornerstone of organosilicon chemistry, offering a unique combination of

a stable silicon core and four highly reactive vinyl groups. Its fundamental physical and

chemical properties are well-characterized, and its synthesis and key reactions, such as

polymerization and hydrosilylation, are well-established. For researchers in materials science,

Tetravinylsilane provides a versatile platform for creating novel polymers with tailored

properties. For professionals in drug development, the true potential of Tetravinylsilane lies in

its role as a precursor to advanced materials, most notably carbosilane dendrimers. These

highly branched macromolecules are at the forefront of research into next-generation drug and

gene delivery systems, offering solutions to challenges in biocompatibility, drug solubility, and

targeted therapy. As the fields of nanomedicine and advanced materials continue to converge,

the importance of fundamental building blocks like Tetravinylsilane is set to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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